Cas no 5994-61-6 (N-(Carboxymethyl)-N-(phosphonomethyl)-glycine)

• Product Name: N-(Carboxymethyl)-N-(phosphonomethyl)-glycine
• CAS No: 5994-61-6
• Molecular Formula: C₅H₁₀NO₇P
• Molecular Weight: 227.11
• MDL: MFCD01332230
• CID: 46315
• PubChem ID: 24871419

N-(Carboxymethyl)-N-(phosphonomethyl)-glycine Properties

Names and Identifiers

• N-Phosphonomethyl aminodiacetic acid
• N-(Phosphonomethyl) iminodiacetic acid
• PMIDA
• N-(phosphonomethyl)iminodiacetic acid hydrate
• N-(Carboxymethyl)-N-(phosphonomethyl)-glycine
• N-(Phosphonomethyl)iminodiacetic acid
• 2,2'-((Phosphonomethyl)azanediyl)diacetic acid
• NITRILODIACETIC ACID METHYLPHOSPHONIC ACID
• MFCD01332230
• FT-0651303
• E83010
• ACETIC ACID, ((PHOSPHONOMETHYL)IMINO)DI-
• EC 227-824-5
• Glycine, N-(carboxymethyl)-N-(phosphonomethyl)-
• N-phosphonomethyl-imino-diacetic acid
• DTXSID3027611
• CS-W014203
• EINECS 227-824-5
• 2-[carboxymethyl(phosphonomethyl)amino]acetic acid
• NITRILOTRIS(METHYLENE) TRIPHONIC ACID
• 2-[2-hydroxy-2-oxoethyl(phosphonomethyl)amino]ethanoic acid
• Epitope ID:167842
• 2,2'-[(phosphonomethyl)imino]diacetic acid
• 5994-61-6
• N-phosphonomethyl-imino diacetic acid
• 2,2'-(phosphonomethylazanediyl)diacetic acid
• Q27132653
• AN335F415X
• W-109159
• n-phosphonomethyl iminodiacetic acid
• N-(Carboxymethyl)-N-(phosphonomethyl)glycine
• [bis(carboxymethyl)azaniumyl]methyl-hydroxyphosphinate
• CHEBI:63485
• n-phosphonomethyliminodiacetic acid
• Methyl3-bromoimidazo[1,2-a]pyridine-7-carboxylate
• NS00003660
• AMINOMETHYLPHOSPHONIC N,N-DIACETIC ACID
• SCHEMBL65674
• AKOS003599930
• Phosphonomethyliminodiacetic acid
• N-(phosphonomethyl) imino-diacetic acid
• A832548
• UNII-AN335F415X
• AZIHIQIVLANVKD-UHFFFAOYSA-N
• N-(phosphonomethyl)iminodiacetic acid
• STK061540
• 3-Azapentanedioic acid, 3-phosphonomethyl-
• N-(Phosphonomethyl)iminodiacetic acid hydrate
• N-(phosphonomethyl) iminodiacetic acid

• MDL： MFCD01332230
• InChIKey： QTDRAPLUBFHWCT-UHFFFAOYSA-N
• Inchi： 1S/C5H10NO7P/c7-4(8)1-6(2-5(9)10)3-14(11,12)13/h1-3H2,(H,7,8)(H,9,10)(H2,11,12,13)
• SMILES： O=P(CN(CC(O)=O)CC(O)=O)(O)O

Computed Properties

• Exact Mass: 245.03000
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 6
• Monoisotopic Mass: 227.019
• Heavy Atom Count: 14
• Complexity: 255
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -4.6
• Topological Polar Surface Area: 135A^2

Experimental Properties

• LogP: -1.47150
• PSA: 154.41000
• Refractive Index: 1.577
• Boiling Point: 585.9°C at 760 mmHg
• Melting Point: 215 °C (dec.) (lit.)
• Flash Point: 308.2 ºC
• Color/Form: White crystals
• Solubility: Not determined
• Density: 1.792